Cas no 6142-38-7 (2-methoxypropanal)

2-Methoxypropanal (CAS 4405-13-4) is a versatile aldehyde compound characterized by its methoxy-substituted propanal structure. This clear, colorless liquid exhibits moderate reactivity due to the presence of both aldehyde and ether functional groups, making it a valuable intermediate in organic synthesis. Its key advantages include its role as a precursor in the production of fragrances, pharmaceuticals, and specialty chemicals, where its methoxy group enhances solubility and reactivity in polar solvents. The compound’s stability under controlled conditions and its ability to participate in condensation and nucleophilic addition reactions further underscore its utility in fine chemical manufacturing. Proper handling is advised due to its potential sensitivity to oxidation.

2-methoxypropanal structure

Product Name:2-methoxypropanal

CAS No:6142-38-7

MF:C₄H₈O₂

MW:88.1051216125488

MDL:MFCD01696144

CID:1627423

PubChem ID:110788

Update Time:2025-06-07

2-methoxypropanal Chemical and Physical Properties

Names and Identifiers

- 2-[(4-methyl-2-nitrophenyl)carbamoyl]benzene-1,4-dicarboxylic acid
- 1,4-Benzenedicarboxylic acid, 2-[[(4-methyl-2-nitrophenyl)amino]carbonyl]-
- 2-({2-nitro-4-methylanilino}carbonyl)terephthalic acid
- 2-[(4-Methyl-2-nitrophenyl)carbamoyl]terephthalic acid
- 2-Methoxypropionaldehyde
- 2-methoxypropanal
- 6142-38-7
- DTXSID40976977
- CS-0437758
- 4-01-00-03967 (Beilstein Handbook Reference)
- EN300-223023
- BRN 1699103
- Methoxypropanal
- Propionaldehyde, 2-methoxy-
- 2-Methoxypropional
- Propanal, 2-methoxy-
- MDL： MFCD01696144
- Inchi： 1S/C4H8O2/c1-4(3-5)6-2/h3-4H,1-2H3
- InChI Key： HZVKHMQXJYFYRF-UHFFFAOYSA-N
- SMILES： O(C)C(C=O)C

Computed Properties

Exact Mass: 344.06446
Monoisotopic Mass: 88.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 42.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 146.84

2-methoxypropanal Pricemore >>

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